Cas no 18379-05-0 (5,9-Undecadien-2-one)

• Product name: 5,9-Undecadien-2-one
• CAS No: 18379-05-0
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 1382106
• PubChem ID: 57215734

5,9-Undecadien-2-one Chemical and Physical Properties

Names and Identifiers

• 5,9-Undecadien-2-one
• undeca-5,9-dien-2-one
• 18379-05-0
• DTXSID80720577

• Inchi： InChI=1S/C11H18O/c1-3-4-5-6-7-8-9-10-11(2)12/h3-4,7-8H,5-6,9-10H2,1-2H3
• InChI Key： NQVBDTYIJUEQLV-UHFFFAOYSA-N
• SMILES： CC=CCCC=CCCC(=O)C

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 17.07